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Compound of Interest

Compound Name: 4'-Amino-N-methylacetanilide

Cat. No.: B086871

An Objective Comparison of 4'-Amino-N-methylacetanilide and p-Aminoacetanilide for
Researchers

This guide provides a detailed comparative analysis of 4'-Amino-N-methylacetanilide and p-
aminoacetanilide (also known as N-(4-aminophenyl)acetamide), two structurally related
aromatic amines. The objective is to equip researchers, scientists, and drug development
professionals with the necessary data to evaluate their properties, synthesis, and potential
applications.

Introduction to the Compounds

p-Aminoacetanilide is a primary aromatic amine and an isomer of aminoacetanilide.[1] It serves
as a crucial intermediate in the synthesis of pharmaceuticals, dyes, and pigments.[1] Its
chemical structure consists of a p-phenylenediamine core acetylated on one of the amino
groups.

4'-Amino-N-methylacetanilide is a derivative of p-aminoacetanilide, distinguished by a methyl
group on the amide nitrogen. This N-methylation significantly alters its physicochemical
properties and potential biological interactions. It is primarily utilized as a chemical reagent and
a building block in the synthesis of more complex molecules, including pharmaceuticals and
polymers.[2]

Physicochemical Properties
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The addition of a methyl group to the amide nitrogen in 4'-Amino-N-methylacetanilide results
in notable differences in physical properties when compared to p-aminoacetanilide. The N-
methylated compound exhibits a lower melting point and a higher molecular weight.

4'-Amino-N- . .
Property . p-Aminoacetanilide
methylacetanilide

CAS Number 119-63-1 122-80-5[1]
Molecular Formula CoH12N20 CsH10N20[1]
Molar Mass 164.2 g/mol 150.18 g/mol [1]

Dark Grey to Dark Beige White to Pink/Brown
Appearance ) .

Solid[3] Crystalline Powder[1][4]
Melting Point 70-91 °C[3] 164-167 °C[1]
Boiling Point ~323 °C (Predicted)[3] 267 °C[1]

o Slightly soluble in Chloroform,
Solubility in Water 0.1-1 g/100 mL at 25 °C[1]
Methanol[3]

Synthesis and Experimental Protocols

The synthesis of p-aminoacetanilide is well-documented and typically involves a two-step
process starting from acetanilide. In contrast, specific high-yield synthesis routes for 4'-Amino-
N-methylacetanilide are less commonly detailed in foundational literature, with the compound
often supplied as a reagent.

Experimental Protocol: Synthesis of p-Aminoacetanilide

A prevalent method for synthesizing p-aminoacetanilide is through the reduction of p-
nitroacetanilide.[1][5]

Objective: To synthesize p-aminoacetanilide by the reduction of p-nitroacetanilide using iron
powder in an acidic medium.

Materials:
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e p-nitroacetanilide

e lron powder

e Glacial acetic acid

o Water

e Sodium carbonate

e Heating mantle, reflux condenser, beakers, filtration apparatus
Procedure:

o A mixture of water, a small amount of acetic acid, and iron powder is placed in a reaction
vessel and heated to approximately 80 °C.

e p-nitroacetanilide is added portion-wise to the heated mixture while maintaining the
temperature between 72-75 °C.

 After the addition is complete, the reaction mixture is held at temperature for a period (e.g., 1
hour) to ensure the reduction is complete.

e The reaction is then neutralized. A base, such as sodium carbonate, is added until the pH
reaches approximately 8.

e The hot solution is filtered to remove the iron oxide byproduct.
o The filtrate is allowed to cool, promoting the crystallization of p-aminoacetanilide.

e The resulting crystals are collected by filtration, washed with cold water, and dried to yield
the final product.

Workflow: Synthesis of p-Aminoacetanilide

Step 1: Nitration Step 2: Reduction

Neutralize,
Crystallize p-Aminoacetanilide
(Final Product)

H2S04, HNO3
Mixed Acid

Dilute in
ice water

Fe, CH3COOH
Iron/Acid)
,,,,,,,,,,,,,,, > Reduction Reaction

Acetanilide Nitration Reaction p-Nitroacetanilide
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A common two-step synthesis route for p-aminoacetanilide.

Applications and Biological Relevance

Both compounds are valuable as intermediates in chemical synthesis.

e p-Aminoacetanilide: It is a key precursor for azo dyes and pharmaceuticals.[1][6] Notably, its
diazonium salt can be hydrolyzed to produce Paracetamol (acetaminophen), a widely used
analgesic and antipyretic.[5]

¢ 4'-Amino-N-methylacetanilide: This compound serves as a versatile building block for
various chemicals, including dyes, polymers, and pharmaceuticals like chloramphenicol and
nitrofurantoin.[2] It has also been identified as an organic micropollutant in wastewater.[3]

The structural difference—the presence of an N-methyl group—is critical. In drug development,
N-methylation can influence a molecule's metabolic stability, membrane permeability, and
receptor-binding affinity.

Structural and Functional Relationships

p-Aminoacetanilide 4'-Amino-N-methylacetanilide
(CsH10N20) (CoH12N20)

Pharmaceutical Synthesis i
(e.g., Paracetamol) !

Key Difference:
Methyl group on Amide Nitrogen
(-N(CHs)C=0)

Dye & Polymer Synthesis

Click to download full resolution via product page
Relationship between the two compounds and their applications.

Toxicology and Safety

There is a significant disparity in the available toxicological data for these two compounds.

e p-Aminoacetanilide: The acute oral toxicity (LD50) in rats has been reported as 2500-3350
mg/kg.[7] It is classified as a moderate eye irritant and may cause allergic skin reactions or
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respiratory difficulties upon inhalation.[4][7] Standard personal protective equipment should
be used during handling.

» 4'-Amino-N-methylacetanilide: Specific toxicological studies such as LD50 values are not
readily available. The primary safety information comes from general hazard classifications,
which indicate it may cause skin irritation (H315), serious eye irritation (H319), and
respiratory irritation (H335). The toxicological properties have not been fully investigated,
warranting a cautious approach and stringent safety measures during handling.[8]

Conclusion

While 4'-Amino-N-methylacetanilide and p-aminoacetanilide share a common structural core,
the N-methyl group introduces significant differences. p-Aminoacetanilide is a well-
characterized, high-melting-point solid with established synthesis protocols and a known, albeit
moderate, toxicity profile. 4'-Amino-N-methylacetanilide is a lower-melting-point derivative
whose primary value lies in its role as a synthetic building block. The lack of comprehensive
toxicological data for the N-methylated compound is a critical information gap for researchers.
The choice between these two molecules will depend entirely on the specific synthetic target
and the desired physicochemical properties of the intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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